![molecular formula C9H10N2O2 B3047723 Benzoic acid, 2-acetylhydrazide CAS No. 14331-27-2](/img/structure/B3047723.png)
Benzoic acid, 2-acetylhydrazide
Overview
Description
Benzoic acid, 2-acetylhydrazide, also known as acetylbenzohydrazide, is a white crystalline powder that is widely used in the pharmaceutical industry. It is a derivative of hydrazine, an organic compound that is commonly used as a reducing agent and in the synthesis of other organic compounds. This compound is used in the synthesis of various drugs and is also used as a reagent in the analysis of various substances.
Scientific Research Applications
Benzoic Acid in Foods and Additives
Benzoic acid, including its derivatives such as 2-acetylhydrazide, is a naturally occurring compound in plant and animal tissues and can also be synthesized by microorganisms. It is commonly used in food, cosmetics, hygiene, and pharmaceutical products due to its antibacterial and antifungal properties. This widespread use has led to its extensive distribution in the environment, including water, soil, and air, resulting in high and common human exposure over lengthy periods. The presence and use of benzoic acid in foods, along with its metabolism, toxicology, and the controversy surrounding its effects, have been critically reviewed, highlighting the importance of understanding its impact on public health (del Olmo, Calzada, & Nuñez, 2017).
Chemical Synthesis and Organic Chemistry
Benzoic acid derivatives, such as 2-acetylhydrazide, are pivotal in organic synthesis, serving as key structural motifs in drug molecules and natural products. The selective C–H bond functionalization of benzoic acids, including meta-C–H olefination and acetoxylation using transition-metal catalysis, presents a synthetically valuable tool for step-economical organic synthesis. These methods enable the creation of diverse organic compounds by activating specific positions on the benzoic acid molecule, thereby broadening the scope of synthetic possibilities in medicinal chemistry and drug development (Li et al., 2016).
Thermodynamic Studies and Pharmaceutical Applications
The thermodynamic behavior of benzoic acid and its derivatives, including phase equilibria that determine stability and solubility, is crucial for pharmaceutical process design. Understanding these properties enables the screening of solubility and prediction of the phase behavior of mixtures containing pharmaceuticals, which is essential for the formulation and development of new drugs. The use of Perturbed-Chain Statistical Associating Fluid Theory (PC-SAFT) to model phase behavior showcases the importance of these compounds in pharmaceutical research, particularly in the design and optimization of drug formulations (Reschke et al., 2016).
properties
IUPAC Name |
N'-acetylbenzohydrazide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O2/c1-7(12)10-11-9(13)8-5-3-2-4-6-8/h2-6H,1H3,(H,10,12)(H,11,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKKJKNLQLTWYES-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NNC(=O)C1=CC=CC=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80292683 | |
Record name | Benzoic acid, 2-acetylhydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80292683 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
14331-27-2 | |
Record name | Benzoic acid, 2-acetylhydrazide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14331-27-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 2-acetylhydrazide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014331272 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC170302 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=170302 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzoic acid, 2-acetylhydrazide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=84587 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzoic acid, 2-acetylhydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80292683 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-ACETYL-2-BENZOYLHYDRAZINE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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